Cas no 1354704-56-5 (3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole)

• Product Name: 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole
• CAS No: 1354704-56-5
• MF: C₆H₆F₃IN₂
• MW: 290.024923801422
• CID: 5149804
• Update Time: 2026-03-03

3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole

• Inchi： 1S/C6H6F3IN2/c1-4-2-5(10)11-12(4)3-6(7,8)9/h2H,3H2,1H3
• InChI Key： ZFAXCVNOJJDTJN-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C(C)=CC(I)=N1

Additional information on 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole

Comprehensive Overview of 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole (CAS No. 1354704-56-5)

The compound 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole (CAS No. 1354704-56-5) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrazole core substituted with an iodo group and a trifluoroethyl moiety, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole is its role in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are pivotal in constructing complex molecular architectures, which are essential for creating bioactive compounds. The presence of the iodo substituent at the 3-position of the pyrazole ring makes it an excellent candidate for palladium-catalyzed transformations, a topic frequently searched by synthetic chemists.

In recent years, the demand for fluorinated compounds like 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole has surged due to their enhanced metabolic stability and bioavailability. Fluorine incorporation is a hot topic in medicinal chemistry, as evidenced by the rise in searches for "fluorinated pyrazole derivatives" and "trifluoroethyl group applications." This compound's trifluoroethyl group is particularly noteworthy for its ability to modulate lipophilicity and electronic properties, making it valuable in optimizing drug candidates.

Another area where 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole shows promise is in agrochemical applications. The pyrazole scaffold is a common motif in herbicides and fungicides, and researchers are investigating its derivatives for their potential to combat resistant pest strains. Given the global focus on sustainable agriculture, queries like "pyrazole-based agrochemicals" and "iodo-substituted heterocycles" have become increasingly popular in scientific literature and patent filings.

From a synthetic perspective, the preparation of 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole typically involves halogenation of the pyrazole ring followed by N-alkylation with 2,2,2-trifluoroethyl reagents. This process highlights the importance of regioselective functionalization, a concept often explored in organic chemistry forums and research papers. The compound's CAS No. 1354704-56-5 serves as a unique identifier, ensuring accurate referencing in chemical databases and regulatory documents.

Environmental and safety considerations are also critical when working with 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole. While it is not classified as a hazardous material, proper handling protocols are essential to ensure workplace safety. This aligns with the broader industry trend toward "green chemistry" and "sustainable synthesis," topics that dominate discussions in academic and industrial settings alike.

In conclusion, 3-Iodo-5-methyl-1-(2,2,2-trifluoro-ethyl)-1H-pyrazole (CAS No. 1354704-56-5) represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications—from drug development to agrochemical innovation—underscore its relevance in contemporary research. As interest in fluorinated heterocycles and iodo-substituted intermediates continues to grow, this compound is poised to remain a focal point in scientific inquiry.